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Compound of Interest

Compound Name: L-Galactose-13C-1

Cat. No.: B12400809

Get Quote

For researchers, scientists, and drug development professionals, the availability of isotopically

labeled compounds is crucial for a wide range of studies, including metabolic pathway tracing,

glycobiology research, and pharmaceutical development. This in-depth technical guide outlines

a feasible synthetic pathway for L-Galactose-¹³C-1, a valuable tool for such investigations.

This guide provides a detailed, multi-step chemical synthesis strategy, beginning with the

commercially available ¹³C-labeled precursor, D-Galactose-¹³C-1. The core of the synthesis

involves a key stereochemical inversion at the C-5 position of the galactose backbone,

effectively converting the D-enantiomer to the desired L-enantiomer. The described

methodologies are based on established chemical transformations in carbohydrate chemistry.

Summary of Quantitative Data
The following table summarizes the expected yields and purity for the key steps in the

synthesis of L-Galactose-¹³C-1, based on reported data for analogous non-labeled and labeled

syntheses.
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Step Product
Starting
Material

Expected
Yield (%)

Purity (%)
Isotopic
Enrichme
nt (%)

Referenc
e

1.

Synthesis

of Starting

Material

D-

Galactose-

¹³C-1

Nitrometha

ne-¹³C
42.6 99.7 99.1 [1]

2.

Oxidation

Galactaric

acid-¹³C-1

D-

Galactose-

¹³C-1

~90 High >99 [1]

3.

Monolacto

nization &

Reduction

L-

Galactono-

1,4-

lactone-

¹³C-1

Galactaric

acid-¹³C-1
Moderate Good >99

4. Final

Reduction

L-

Galactose-

¹³C-1

L-

Galactono-

1,4-

lactone-

¹³C-1

High >98 >99

Experimental Protocols
This section details the experimental procedures for the key transformations in the synthesis of

L-Galactose-¹³C-1.

Step 1: Synthesis of D-Galactose-¹³C-1 (Starting
Material)
The starting material, D-Galactose-¹³C-1, can be synthesized from nitromethane-¹³C and D-

lyxose via a nitroaldol condensation followed by a Nef reaction. A reported method for the

synthesis of D-Galactose-¹³C-1 from nitromethane-¹³C achieves a yield of 42.6% with a

chemical purity of 99.7% and an isotopic abundance of 99.1%[1].
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Step 2: Oxidation of D-Galactose-¹³C-1 to Galactaric
acid-¹³C-1
This step involves the oxidation of both the aldehyde and the primary alcohol groups of D-

Galactose-¹³C-1 to carboxylic acids, yielding the symmetrical galactaric acid (mucic acid).

Materials:

D-Galactose-¹³C-1

Nitric acid (concentrated)

Distilled water

Ice bath

Procedure:

In a fume hood, dissolve D-Galactose-¹³C-1 in a minimal amount of water in a round-bottom

flask.

Cool the flask in an ice bath.

Slowly add concentrated nitric acid dropwise with constant stirring. The reaction is

exothermic and will produce nitrogen oxides, so proper ventilation and caution are essential.

After the addition is complete, allow the reaction mixture to warm to room temperature and

then heat it gently (e.g., on a water bath at 60-70 °C) for several hours until the evolution of

brown fumes ceases.

Cool the reaction mixture in an ice bath to induce crystallization of galactaric acid-¹³C-1.

Collect the crystalline product by vacuum filtration, wash it with a small amount of cold water,

and then with ethanol.

Dry the product under vacuum to obtain pure galactaric acid-¹³C-1.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12400809?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 3: Selective Reduction and Lactonization to L-
Galactono-1,4-lactone-¹³C-1
This crucial step involves the selective reduction of one of the two carboxylic acid groups of the

meso-galactaric acid-¹³C-1. This selective reduction, followed by spontaneous lactonization,

breaks the symmetry of the molecule and establishes the L-configuration at C-5. This can be

achieved via a bis-lactone intermediate or through enzymatic reduction. A chemical approach is

detailed below.

Materials:

Galactaric acid-¹³C-1

Sodium borohydride (NaBH₄) or other suitable reducing agent

Anhydrous solvent (e.g., THF or dioxane)

Acid for workup (e.g., dilute HCl)

Procedure:

Suspend galactaric acid-¹³C-1 in an anhydrous solvent in a round-bottom flask under an inert

atmosphere (e.g., nitrogen or argon).

Carefully add the reducing agent (e.g., sodium borohydride) portion-wise with vigorous

stirring. The reaction may be slow due to the low solubility of galactaric acid.

The reaction progress can be monitored by techniques such as thin-layer chromatography

(TLC) or infrared spectroscopy (monitoring the disappearance of the carboxylic acid peak).

Once the reaction is complete, carefully quench the excess reducing agent by the slow

addition of an acid (e.g., dilute HCl) at 0 °C.

The resulting L-galactonic acid-¹³C-1 will be in solution. The solution is then typically heated

to promote the formation of the more stable L-galactono-1,4-lactone-¹³C-1.

The product can be purified by crystallization or column chromatography.
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Step 4: Reduction of L-Galactono-1,4-lactone-¹³C-1 to L-
Galactose-¹³C-1
The final step is the reduction of the lactone to the corresponding aldehyde, yielding L-

Galactose-¹³C-1.

Materials:

L-Galactono-1,4-lactone-¹³C-1

Sodium amalgam or a selective reducing agent like sodium borohydride in the presence of a

Lewis acid

Acidic buffer or dilute acid for maintaining pH

Procedure:

Dissolve L-Galactono-1,4-lactone-¹³C-1 in a suitable solvent (e.g., water or a mixed

aqueous-organic solvent).

Maintain the pH of the solution in the acidic range (e.g., pH 3-4) using a buffer or by the

controlled addition of a dilute acid.

Slowly add the reducing agent (e.g., sodium amalgam or a pre-formed complex of NaBH₄)

while monitoring the temperature to keep it low (e.g., 0-5 °C).

Monitor the reaction progress by TLC.

Upon completion, the reaction is worked up by neutralizing the excess acid and removing

any inorganic salts.

The final product, L-Galactose-¹³C-1, can be purified by crystallization or by using

chromatographic techniques such as column chromatography on silica gel or a specialized

carbohydrate resin.
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The following diagram illustrates the overall workflow for the synthesis of L-Galactose-¹³C-1

from D-Galactose-¹³C-1.

D-Galactose-¹³C-1 Galactaric acid-¹³C-1
Oxidation (HNO₃)

L-Galactono-1,4-lactone-¹³C-1
Selective Reduction & Lactonization

L-Galactose-¹³C-1
Reduction

Click to download full resolution via product page

Caption: Chemical synthesis workflow for L-Galactose-¹³C-1.

Logical Relationship of Stereoisomers
The following diagram illustrates the key stereochemical relationship between the starting

material and the final product.

D-Galactose

Inversion of Stereocenter
at C-5

L-Galactose

Click to download full resolution via product page

Caption: Stereochemical relationship between D- and L-Galactose.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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